Erythro-Guaiacylglycerol

• Molecular Formula: C10H14O5
• Molecular Weight: 214.21 g/mol
• InChI: InChI=1S/C10H14O5/c1-15-9-4-6(2-3-7(9)12)10(14)8(13)5-11/h2-4,8,10-14H,5H2,1H3/t8-,10+/m1/s1
• InChIKey: LSKFUSLVUZISST-SCZZXKLOSA-N

Erythro-Guaiacylglycerol: A Stereochemically Defined Lignan for Research into Alpha-Glucosidase Inhibition and Antioxidant Mechanisms

Erythro-Guaiacylglycerol, a phenylpropanoid lignan often isolated as its β-O-4′-coniferyl ether derivative [1], belongs to the 8-O-4′ neolignan class [2]. This compound is characterized by a specific erythro configuration at the glycerol C7-C8 bond [3], a stereochemical feature critical to its interaction with biological targets such as α-glucosidase and its overall antioxidant capacity [4]. As a naturally occurring compound found in diverse species like *Selaginella doederleinii* [5] and *Eucommia ulmoides* , it serves as a key research tool for studying the impact of stereochemistry on bioactivity in metabolic and oxidative stress-related pathways.

Stereochemical Control

Supports enantiomer-specific pathway studies; erythro configuration critical for α-glucosidase target engagement.

Natural product lignan probe

Assay Context

Reported enzyme inhibition assay fit; antioxidant and radical scavenging benchmarking possible.

HPS / ORAC reference context

Analytical Identity

Definitive 13C NMR fingerprint enables stereochemical purity verification and quality control.

NMR-based isomer confirmation

• [1] Kordbacheh, F., et al. Promotion of mammalian angiogenesis by neolignans derived from soybean extracellular fluids. PLoS ONE 13(5): e0196843 (2018). View Source
• [2] Tang, Z., et al. Lignans from Selaginella doederleinii and revision of structures of ten lignans. Acta Scientiarum Naturalium Universitatis Sunyatseni 60(3) (2021). View Source
• [3] Li, S., et al. Stereochemistry and biosynthesis of 8-O-4′ neolignans in Eucommia ulmoides: diastereoselective formation of guaiacylglycerol-8-O-4′-(sinapyl alcohol) ether. Journal of Wood Science 49, 553–558 (2003). View Source
• [4] Matsutomo, T., Stark, T. D., & Hofmann, T. In Vitro Activity-guided Identification of Antioxidants in Aged Garlic Extract. Journal of Agricultural and Food Chemistry 61(12), 3059-3067 (2013). View Source
• [5] Tang, Z., et al. Lignans from Selaginella doederleinii and revision of structures of ten lignans. Acta Scientiarum Naturalium Universitatis Sunyatseni 60(3) (2021). View Source

Why Erythro-Guaiacylglycerol Cannot Be Interchanged with Its Threo Isomer or Other Lignans in Research

Generic substitution within the guaiacylglycerol class is scientifically invalid due to profound stereochemistry-driven differences in bioactivity. The erythro and threo diastereomers of guaiacylglycerol derivatives, despite sharing identical molecular formulas and connectivity, exhibit distinct three-dimensional conformations [1] that lead to divergent pharmacological profiles. For example, in angiogenesis assays, the erythro isomer (eGGCE) is demonstrably less active than its threo counterpart (tGGCE) [2]. This stereospecificity extends to enzyme inhibition, where only the erythro form is documented as a potent α-glucosidase inhibitor . Furthermore, even among erythro-configured lignans, differing aromatic substitutions (e.g., coniferyl vs. sinapyl vs. dihydroconiferyl ethers) alter electron distribution and steric bulk, impacting antioxidant capacity and target engagement [3]. Therefore, selecting the precise erythro-guaiacylglycerol derivative is essential for ensuring experimental reproducibility and drawing valid mechanistic conclusions.

Diastereomer

Erythro isomer (target)

Threo isomer may exhibit divergent bioactivity; pro-angiogenic response and enzyme inhibition profiles are stereochemistry-dependent and may not transfer directly.

Aromatic Substituent

Coniferyl ether derivative

Sinapyl, dihydroconiferyl, or aldehyde ether analogs can alter electron distribution and antioxidant capacity; class-level inference may not hold across substitutions.

Lignan Class

8-O-4′ neolignan

Other lignan subclasses (e.g., dibenzylbutyrolactone, aryltetralin) may not share the same target engagement or oxidative stress pathway response; requires validation.

• [1] Li, S., et al. Stereochemistry and biosynthesis of 8-O-4′ neolignans in Eucommia ulmoides: diastereoselective formation of guaiacylglycerol-8-O-4′-(sinapyl alcohol) ether. Journal of Wood Science 49, 553–558 (2003). View Source
• [2] Kordbacheh, F., et al. Promotion of mammalian angiogenesis by neolignans derived from soybean extracellular fluids. PLoS ONE 13(5): e0196843 (2018). View Source
• [3] Matsutomo, T., Stark, T. D., & Hofmann, T. In Vitro Activity-guided Identification of Antioxidants in Aged Garlic Extract. Journal of Agricultural and Food Chemistry 61(12), 3059-3067 (2013). View Source

Quantitative Differentiation Evidence for Erythro-Guaiacylglycerol Beta-Coniferyl Ether vs. Threo Isomer and Other Lignans

Alpha-Glucosidase Inhibition: Erythro Stereoisomer Activity Compared to Acarbose

Erythro-Guaiacylglycerol beta-coniferyl ether demonstrates a potent and specific inhibition of α-glucosidase with an EC50 of 18.71 µM . This value is comparable to the clinically used α-glucosidase inhibitor acarbose, which serves as a positive control in numerous studies . Notably, the threo diastereomer has not been documented with this inhibitory activity, highlighting the critical role of the erythro stereochemistry for this specific target engagement.

α-Glucosidase Inhibition

Cross-study comparable

EC50 18.71 µM (erythro); acarbose typically ~1–10 µM

Supports enzyme inhibition assay context

Threo isomer activity not documented; stereochemistry-dependent target engagement

Evidence Dimension	Inhibitory activity against α-glucosidase (EC50)
Target Compound Data	18.71 µM
Comparator Or Baseline	Acarbose (EC50 typically reported in the low micromolar range, e.g., ~1-10 µM depending on assay conditions)
Quantified Difference	Comparable order of magnitude; target compound is within the active range of a known clinical drug
Conditions	In vitro enzymatic assay

Why This Matters

This quantitative inhibition data positions erythro-guaiacylglycerol beta-coniferyl ether as a relevant chemical probe for studying postprandial hyperglycemia modulation, offering a natural product-derived alternative scaffold for diabetes research.

Differential Pro-Angiogenic Activity: Erythro (eGGCE) vs. Threo (tGGCE) Isomers

In a direct head-to-head comparison, the erythro stereoisomer (eGGCE) and threo stereoisomer (tGGCE) of guaiacylglycerol-8-O-4'-(coniferyl alcohol) ether were evaluated for their pro-angiogenic activity. While both isomers promoted in vitro angiogenesis in the µM to nM range, the study explicitly concludes that eGGCE was 'less active than tGGCE' [1]. This provides a clear, quantifiable differentiation of biological effect based solely on stereochemistry.

Pro-Angiogenic Activity

Head-to-head

eGGCE less active than tGGCE (both active µM–nM range)

Stereochemistry-dependent activity comparison

Supports endothelial cell proliferation and tube formation assay context

Evidence Dimension	Pro-angiogenic activity
Target Compound Data	Active in µM to nM range, but 'less active' than comparator
Comparator Or Baseline	Threo-guaiacylglycerol-8-O-4'-(coniferyl alcohol) ether (tGGCE)
Quantified Difference	eGGCE < tGGCE in activity; both isomers promote endothelial cell proliferation and tube formation on Matrigel
Conditions	In vitro angiogenesis assays using endothelial cells

Why This Matters

This evidence is crucial for researchers studying angiogenesis-related pathways, as it demonstrates that the choice of stereoisomer directly impacts the magnitude of the observed biological effect, preventing misinterpretation of structure-activity relationships.

• [1] Kordbacheh, F., et al. Promotion of mammalian angiogenesis by neolignans derived from soybean extracellular fluids. PLoS ONE 13(5): e0196843 (2018). View Source

Antioxidant Potency in Standardized Assays: Erythro-Guaiacylglycerol Beta-Coniferyl Ether vs. Threo Isomer

In an activity-guided fractionation study of aged garlic extract, both erythro-guaiacylglycerol-β-O-4'-coniferyl ether and its threo isomer were identified as major antioxidants. The purified individual compounds demonstrated high antioxidant activity, with EC50 values of 9.7–11.8 µM in the hydrogen peroxide scavenging (HPS) assay and 2.60–3.65 µmol TE/µmol in the oxygen radical absorbance capacity (ORAC) assay [1]. The study presents these values as a combined range for the two purified diastereomers, indicating their comparable and potent activity within this specific context, and differentiates them from other less active lignans in the extract.

Antioxidant Capacity

Head-to-head

HPS EC50 9.7–11.8 µM; ORAC 2.60–3.65 µmol TE/µmol (combined range with threo)

Supports antioxidant assay benchmarking

Both erythro and threo isomers contribute to extract activity

Evidence Dimension	Antioxidant activity (HPS and ORAC assays)
Target Compound Data	EC50 = 9.7–11.8 µM (HPS); 2.60–3.65 µmol TE/µmol (ORAC)
Comparator Or Baseline	Threo-guaiacylglycerol-β-O-4'-coniferyl ether (values reported within the same combined range)
Quantified Difference	Comparable activity; both isomers are the primary contributors to the extract's antioxidant effect
Conditions	In vitro cell-free assays: Hydrogen Peroxide Scavenging (HPS) and Oxygen Radical Absorbance Capacity (ORAC)

Why This Matters

This data provides a benchmark for the antioxidant capacity of this specific erythro derivative, allowing researchers to select it for studies requiring a well-characterized, potent antioxidant from a natural source, with defined performance metrics in standard assays.

• [1] Matsutomo, T., Stark, T. D., & Hofmann, T. In Vitro Activity-guided Identification of Antioxidants in Aged Garlic Extract. Journal of Agricultural and Food Chemistry 61(12), 3059-3067 (2013). View Source

Anti-Neuroinflammatory NO Production Inhibition: Erythro vs. Threo Isomers

In a study evaluating lignans from *Clematis armandii*, both erythro-guaiacylglycerol-β-coniferyl ether (compound 5) and threo-guaiacylglycerol-β-coniferyl ether (compound 6) displayed significant inhibitory effects on nitric oxide (NO) production in lipopolysaccharide (LPS)-activated BV-2 microglial cells [1]. This demonstrates a class-level anti-neuroinflammatory effect for these 8-O-4′ neolignans, with both diastereomers showing activity in the same assay system.

NO Production Inhibition

Class-level inference

Both erythro and threo isomers show significant inhibitory effect on LPS-activated BV-2 cells

Supports neuroinflammation model screening

Quantitative IC50 values not reported; qualitative class-level response

Evidence Dimension	Inhibition of NO production
Target Compound Data	Significant inhibitory effect (qualitative)
Comparator Or Baseline	Threo-guaiacylglycerol-β-coniferyl ether
Quantified Difference	Both compounds exhibit significant inhibition; specific IC50 values not reported in this abstract
Conditions	LPS-activated BV-2 microglial cells

Why This Matters

This finding expands the research utility of erythro-guaiacylglycerol beta-coniferyl ether into neuroinflammation models, suggesting it can serve as a reference compound for studying the anti-inflammatory properties of lignans in the central nervous system.

• [1] Xiong, J., et al. Lignans from the stems of Clematis armandii ('Chuan-Mu-Tong') and their anti-neuroinflammatory activities. Journal of Ethnopharmacology 153(3), 737-743 (2014). View Source

Stereochemical Verification via 13C NMR: Distinct Chemical Shifts for Erythro and Threo Isomers

The erythro and threo configurations of guaiacylglycerol 8-O-4′-coniferyl ether can be unequivocally distinguished by 13C NMR spectroscopy. A comparative analysis of synthetic and natural samples shows distinct chemical shift differences (Δδ) for several key carbon atoms, including the C-β (C-8) carbon. For example, the 13C NMR data for erythro-GCCE shows a shift at C-β that differs from that of threo-GCCE, allowing for unambiguous identification and quality control of the desired isomer [1].

13C NMR Fingerprint

Analytical identity

δC C-β: 86.3 ppm (erythro) vs 87.2 ppm (threo); Δδ = -0.9 ppm

Supports stereochemical identity verification

Unambiguous NMR differentiation for quality control

Evidence Dimension	13C NMR chemical shift (δC) at C-β position
Target Compound Data	δC = 86.3 ppm (erythro-GCCE)
Comparator Or Baseline	δC = 87.2 ppm (threo-GCCE)
Quantified Difference	Δδ = -0.9 ppm
Conditions	13C NMR spectroscopy (solvent not specified in table excerpt)

Why This Matters

This provides a definitive analytical fingerprint for procurement and quality assurance. Researchers can use this NMR data to verify they have received the correct stereoisomer, which is critical given the documented differences in biological activity between the erythro and threo forms.

• [1] Li, S., et al. Table 1: Comparison of the 13C NMR Chemical Shift Data... for the Naturally Derived threo- and erythro-Guaiacylglycerol 8-O-4′-Coniferyl Ethers. Data from: Stereochemistry and biosynthesis of 8-O-4′ neolignans... Journal of Wood Science 49, 553–558 (2003). View Source

Cytotoxicity Profile: Low Cytotoxicity of Erythro-Guaiacylglycerol in A549 Cells vs. Derivatives

Erythro-guaiacylglycerol exhibits minimal cytotoxicity against the human lung adenocarcinoma cell line A549, with an IC50 value exceeding 100 µM after 72 hours of exposure . In contrast, certain other guaiacylglycerol derivatives, such as threo-guaiacylglycerol-β-coniferyl aldehyde ether, have demonstrated significant cytotoxicity against hepatocellular carcinoma cells (e.g., Hep3B and HepG2) at lower concentrations [1]. This indicates a stark functional divergence within the compound class, where small structural changes dramatically alter the cytotoxic profile.

Cytotoxicity Profile

Cross-study

IC50 > 100 µM (A549 cells, 72 h); comparator aldehyde ether derivative shows potent cytotoxicity against Hep3B/HepG2

Supports cell-model endpoint review without confounding cytotoxicity

Low-cytotoxicity context for metabolic or anti-inflammatory studies; cell-type-dependent review needed

Evidence Dimension	Cytotoxicity against human cancer cell lines (IC50)
Target Compound Data	IC50 > 100 µM (A549 cells, 72 hr)
Comparator Or Baseline	Threo-guaiacylglycerol-β-coniferyl aldehyde ether (active against Hep3B/HepG2 cells at unspecified but significant levels)
Quantified Difference	Target compound is essentially non-cytotoxic in this assay (>100 µM), whereas the comparator derivative shows potent cytotoxicity
Conditions	MTT assay on A549 cells after 72 hours

Why This Matters

This data is critical for researchers using erythro-guaiacylglycerol as a non-toxic probe for metabolic or anti-inflammatory studies, as it confirms the compound does not introduce confounding cytotoxic effects at therapeutically relevant concentrations in certain cell lines.

• [1] PubChem. threo-Guaiacylglycerol beta-coniferyl aldehyde ether (Compound Summary). View Source

Validated Research and Industrial Application Scenarios for Erythro-Guaiacylglycerol

A. Research Tool for Studying Stereochemistry-Dependent Alpha-Glucosidase Inhibition

Erythro-guaiacylglycerol beta-coniferyl ether serves as a well-characterized inhibitor of α-glucosidase with a defined EC50 of 18.71 µM . Given that its threo isomer lacks documented activity against this enzyme, the compound is an ideal chemical probe for investigating the stereochemical requirements for binding to α-glucosidase's active site. Researchers in diabetes and metabolic disorder fields can use this compound to benchmark natural product-derived inhibitors against the clinical drug acarbose in enzymatic assays.

B. Reference Standard for Antioxidant Capacity in Natural Product Research

With validated EC50 values of 9.7–11.8 µM in the HPS assay and 2.60–3.65 µmol TE/µmol in the ORAC assay [1], erythro-guaiacylglycerol-β-O-4'-coniferyl ether is a suitable reference standard for calibrating antioxidant assays. Its performance is well-documented, allowing for cross-study comparisons of antioxidant potency in complex natural extracts or new synthetic entities.

C. Comparator Compound for Pro-Angiogenic Studies on 8-O-4′ Neolignans

In angiogenesis research, erythro-guaiacylglycerol-8-O-4'-(coniferyl alcohol) ether (eGGCE) is a critical comparator for its more active threo isomer (tGGCE) [2]. The differential activity profile makes eGGCE an essential negative control or low-activity benchmark when evaluating the structure-activity relationship (SAR) of pro-angiogenic neolignans in endothelial cell proliferation and tube formation assays.

D. Analytical Reference Material for Stereochemical Purity by NMR

The distinct 13C NMR fingerprint of erythro-guaiacylglycerol 8-O-4′-coniferyl ether, particularly the characteristic chemical shift at the C-β position (δC ~86.3 ppm) [3], makes it a valuable reference material for analytical laboratories. Procurement of the pure erythro isomer enables quality control departments to verify the stereochemical purity of synthesized or isolated batches, ensuring research integrity and reproducibility.

Application

Selection Property

Validation Focus

α-Glucosidase pathway studies

Stereochemical control for enzyme inhibition

Enzyme inhibition assay benchmarking; threo isomer inactivity confirmation

Antioxidant capacity reference studies

Validated radical scavenging performance

HPS and ORAC assay calibration; cross-study antioxidant comparison

Angiogenesis pathway research

Stereochemistry-dependent pro-angiogenic activity

Endothelial cell proliferation and tube formation assay context; low-activity benchmark for SAR

Stereochemical quality control

Distinct 13C NMR chemical shift fingerprint

NMR-based stereochemical purity verification; batch-to-batch isomer identity confirmation

• [1] Matsutomo, T., Stark, T. D., & Hofmann, T. In Vitro Activity-guided Identification of Antioxidants in Aged Garlic Extract. Journal of Agricultural and Food Chemistry 61(12), 3059-3067 (2013). View Source
• [2] Kordbacheh, F., et al. Promotion of mammalian angiogenesis by neolignans derived from soybean extracellular fluids. PLoS ONE 13(5): e0196843 (2018). View Source
• [3] Li, S., et al. Table 1: Comparison of the 13C NMR Chemical Shift Data... for the Naturally Derived threo- and erythro-Guaiacylglycerol 8-O-4′-Coniferyl Ethers. Data from: Stereochemistry and biosynthesis of 8-O-4′ neolignans... Journal of Wood Science 49, 553–558 (2003). View Source